3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]aniline
Overview
Description
The compound “3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]aniline” is a type of oxadiazole derivative. Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms . They have received considerable attention due to their unique bioisosteric properties and a wide spectrum of biological activities .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a central oxadiazole ring, with a 2,4-dichlorophenyl group at the 5-position and an aniline group at the 3-position .
Scientific Research Applications
Synthesis and Polymerization
A study by Tarasenko et al. (2017) developed a procedure for synthesizing (5-alkenyl-1,2,4-oxadiazol-3-yl)anilines through the selective reduction of the nitro group in 5-alkenyl-3-(nitrophenyl)-1,2,4-oxadiazoles. The resulting amines showed potential as monomers for oxidative and radical polymerizations (Tarasenko et al., 2017).
Antitumor Activity
Research by Maftei et al. (2013) synthesized natural product analogs using 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)aniline and tested them for antitumor activity. They found significant potency against various cancer cell lines (Maftei et al., 2013). Another study by Maftei et al. (2016) explored novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives for in vitro anti-cancer activity, revealing good potency for certain compounds (Maftei et al., 2016).
Neurodegenerative Disorder Research
Efimova et al. (2023) synthesized a compound related to 3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]aniline and tested it as an inhibitor of human monoamine oxidase, finding notable inhibition and potential for treating neurodegenerative disorders like Parkinson’s disease (Efimova et al., 2023).
Apoptosis Induction in Cancer Cells
A study by Zhang et al. (2005) identified 3-aryl-5-aryl-1,2,4-oxadiazoles as apoptosis inducers and potential anticancer agents through high-throughput screening assays (Zhang et al., 2005).
Fungicidal Applications
Goswami et al. (1984) synthesized oxadiazole derivatives, showing fungitoxic properties against various organisms, with varying degrees of inhibition (Goswami et al., 1984).
Aniline Sensing
A study by Naik et al. (2018) investigated the fluorescence quenching of novel thiophene substituted 1,3,4-oxadiazole derivatives by aniline, suggesting their potential use as aniline sensors (Naik et al., 2018).
Future Directions
The future directions for research on “3-[5-(2,4-Dichlorophenyl)-1,2,4-oxadiazol-3-yl]aniline” and similar compounds could include further exploration of their synthesis, chemical properties, and potential biological activities. Given the interest in oxadiazole derivatives in drug discovery , these compounds may have potential applications in medicinal chemistry.
properties
IUPAC Name |
3-[5-(2,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N3O/c15-9-4-5-11(12(16)7-9)14-18-13(19-20-14)8-2-1-3-10(17)6-8/h1-7H,17H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLEIYTXOIRNKEM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=NOC(=N2)C3=C(C=C(C=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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